Cas no 5775-82-6 (4-Bromo-1,3-dimethyl-1H-pyrazole)

4-Bromo-1,3-dimethyl-1H-pyrazole is a brominated heterocyclic compound featuring a pyrazole core substituted with methyl groups at the 1 and 3 positions and a bromine atom at the 4 position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. Its bromine substituent enables further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enhancing its utility in constructing complex molecular frameworks. The compound's stability and well-defined reactivity profile contribute to its reliability in synthetic applications. It is typically handled under standard laboratory conditions, with appropriate precautions for brominated organics.
4-Bromo-1,3-dimethyl-1H-pyrazole structure
5775-82-6 structure
Product Name:4-Bromo-1,3-dimethyl-1H-pyrazole
CAS No:5775-82-6
MF:C5H7BrN2
MW:175.026479959488
MDL:MFCD00985488
CID:855012
PubChem ID:12615416
Update Time:2025-05-19

4-Bromo-1,3-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1,3-dimethyl-1H-pyrazole
    • 4-Bromo-1,3-dimethylpyrazole
    • 1,3-dimethyl-4-bromopyrazole
    • 1,3-Dimethyl-4-brom-pyrazol
    • 4-Brom-1,3-dimethyl-1H-pyrazol
    • 4-bromo-1,3-dimethyl-1H-pyrazole(SALTDATA: FREE)
    • 4-bromo-1,3-dimethyl-pyrazole
    • BB_SC-6367
    • DTXSID30504420
    • EN300-224904
    • ALBB-003675
    • 4-Bromo-1,3-dimethyl-1H-pyrazole, 97%
    • SCHEMBL671995
    • 5775-82-6
    • pyrazole, 4-bromo-1,3-dimethyl-
    • MFCD00985488
    • AKOS000309946
    • SY024636
    • BBL016252
    • STK349579
    • DB-072368
    • CS-0036020
    • PB23204
    • 1H-Pyrazole, 4-bromo-1,3-dimethyl-
    • AS-39451
    • MDL： MFCD00985488
    • Inchi： 1S/C5H7BrN2/c1-4-5(6)3-8(2)7-4/h3H,1-2H3
    • InChI Key： UESOBPUTZLYSGI-UHFFFAOYSA-N
    • SMILES： BrC1=CN(C)N=C1C

Computed Properties

  • Exact Mass: 173.97900
  • Monoisotopic Mass: 173.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • Density: 1.5059 g/cm3 (20 ºC)
  • Boiling Point: 100 ºC (30 Torr)
  • Flash Point: 81.0±21.8 ºC,
  • Refractive Index: 1.5285 (20 ºC)
  • Solubility: Slightly soluble (6.5 g/l) (25 º C),
  • PSA: 17.82000
  • LogP: 1.49100

4-Bromo-1,3-dimethyl-1H-pyrazole Security Information

4-Bromo-1,3-dimethyl-1H-pyrazole Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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4-Bromo-1,3-dimethyl-1H-pyrazole Production Method

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